Cas no 2229577-84-6 ((2,2-dimethyl-1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)methanamine)

• Product Name: (2,2-dimethyl-1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)methanamine
• CAS No: 2229577-84-6
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6280843
• PubChem ID: 165761637
• Update Time: 2025-10-23

(2,2-dimethyl-1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)methanamine
• 2229577-84-6
• EN300-1748778
• (2,2-dimethyl-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)methanamine

• Inchi： 1S/C13H17N3/c1-12(2)8-13(12,9-14)10-7-15-16-6-4-3-5-11(10)16/h3-7H,8-9,14H2,1-2H3
• InChI Key： NBYKAVCSHBGUGT-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN3C=CC=CC3=2)CC1(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.3Ų

Additional information on (2,2-dimethyl-1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)methanamine

Compound CAS No. 2229577-84-6: (2,2-Dimethyl-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Cyclopropyl)Methanamine

The compound (2,2-Dimethyl-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Cyclopropyl)Methanamine with CAS No. 2229577-84-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazolo[1,5-a]pyridine moiety and a methanamine group. The integration of these functional groups imparts the molecule with distinctive chemical properties and potential bioactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to form unique three-dimensional structures that can interact with biological targets in novel ways. The pyrazolo[1,5-a]pyridine moiety is particularly interesting as it exhibits significant biological activity, including anti-inflammatory and antitumor properties. This makes the compound a promising candidate for further research in the development of therapeutic agents.

The synthesis of (2,2-Dimethyl-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Cyclopropyl)Methanamine involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have employed advanced methodologies such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis to achieve the desired product. These techniques not only ensure high yields but also contribute to the sustainability of the synthesis process.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The methanamine group at the terminus of the molecule can serve as a versatile platform for attaching various functional groups, including ligands that enhance solubility or specificity for certain cellular receptors. This versatility makes it an attractive candidate for use in biopharmaceuticals and nanomedicine.

Furthermore, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and low toxicity profiles. These attributes are critical for its potential use in clinical settings. Preclinical trials have demonstrated that the compound shows significant efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its therapeutic applications, (2,2-Dimethyl-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Cyclopropyl)Methanamine has also been explored for its role in agricultural chemistry. Its ability to inhibit plant pathogens has led to investigations into its use as a natural pesticide alternative. This dual application underscores the compound's versatility and broad utility across multiple industries.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the molecular interactions of this compound. For instance, X-ray crystallography has provided detailed structural information about how the molecule binds to its target proteins. These findings are crucial for optimizing its bioavailability and enhancing its therapeutic efficacy.

The development of this compound also aligns with current trends in green chemistry, emphasizing the use of renewable resources and minimizing environmental impact during synthesis. By adopting eco-friendly synthetic pathways, researchers aim to reduce the ecological footprint associated with large-scale production of this compound.

In conclusion, (2,2-Dimethyl-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Cyclopropyl)Methanamine with CAS No. 2229577-84-6 represents a cutting-edge advancement in organic chemistry with diverse applications across medicine and agriculture. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic profiles, positions it as a key player in future drug development efforts.